Cas no 2228544-44-1 (4-chloro-1-ethyl-1H-imidazole-5-sulfonyl chloride)

• Product Name: 4-chloro-1-ethyl-1H-imidazole-5-sulfonyl chloride
• CAS No: 2228544-44-1
• MF: C₅H₆Cl₂N₂O₂S
• MW: 229.084337711334
• CID: 6037927
• PubChem ID: 165969456
• Update Time: 2023-12-27

4-chloro-1-ethyl-1H-imidazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-ethyl-1H-imidazole-5-sulfonyl chloride
• EN300-2003525
• 2228544-44-1

• Inchi： 1S/C5H6Cl2N2O2S/c1-2-9-3-8-4(6)5(9)12(7,10)11/h3H,2H2,1H3
• InChI Key： MKQBNKDFPAEUJU-UHFFFAOYSA-N
• SMILES： ClS(C1=C(N=CN1CC)Cl)(=O)=O

Computed Properties

• Exact Mass: 227.9527040g/mol
• Monoisotopic Mass: 227.9527040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 60.3Ų